N-[5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
N-[5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
Brand Name:
Vulcanchem
CAS No.:
392239-36-0
VCID:
VC0473014
InChI:
InChI=1S/C8H13N3OS2/c1-4-13-8-11-10-7(14-8)9-6(12)5(2)3/h5H,4H2,1-3H3,(H,9,10,12)
SMILES:
CCSC1=NN=C(S1)NC(=O)C(C)C
Molecular Formula:
C8H13N3OS2
Molecular Weight:
231.3g/mol
N-[5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
CAS No.: 392239-36-0
Main Products
VCID: VC0473014
Molecular Formula: C8H13N3OS2
Molecular Weight: 231.3g/mol
CAS No. | 392239-36-0 |
---|---|
Product Name | N-[5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide |
Molecular Formula | C8H13N3OS2 |
Molecular Weight | 231.3g/mol |
IUPAC Name | N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-methylpropanamide |
Standard InChI | InChI=1S/C8H13N3OS2/c1-4-13-8-11-10-7(14-8)9-6(12)5(2)3/h5H,4H2,1-3H3,(H,9,10,12) |
Standard InChIKey | QYCIIGMTKWAOKM-UHFFFAOYSA-N |
SMILES | CCSC1=NN=C(S1)NC(=O)C(C)C |
Canonical SMILES | CCSC1=NN=C(S1)NC(=O)C(C)C |
PubChem Compound | 836232 |
Last Modified | Nov 11 2021 |
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